Cas no 2138565-94-1 (2,5-dimethyl-3-(thiophen-2-yl)aniline)

• Product Name: 2,5-dimethyl-3-(thiophen-2-yl)aniline
• CAS No: 2138565-94-1
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6395879
• PubChem ID: 165746683
• Update Time: 2025-06-23

2,5-dimethyl-3-(thiophen-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(thiophen-2-yl)aniline
• EN300-1142008
• 2138565-94-1

• Inchi： 1S/C12H13NS/c1-8-6-10(9(2)11(13)7-8)12-4-3-5-14-12/h3-7H,13H2,1-2H3
• InChI Key： NRFDQLGGYBEQHF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C)C=C(C=1C)N

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,5-dimethyl-3-(thiophen-2-yl)aniline

2,5-Dimethyl-3-(Thiophen-2-Yl)Aniline: A Comprehensive Overview

2,5-Dimethyl-3-(thiophen-2-yl)aniline, also known by its CAS number 2138565-94-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of aniline, featuring a thiophene ring substitution at the 3-position and methyl groups at the 2 and 5 positions. The presence of the thiophene moiety introduces unique electronic and structural properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,5-dimethyl-3-(thiophen-2-yl)aniline typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions between aniline derivatives and thiophene precursors. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its commercial applications.

Physical Properties: The compound exhibits a melting point of approximately 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various solution-based chemical reactions and analyses. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugation between the aromatic ring and the thiophene group.

Applications: One of the most notable applications of 2,5-dimethyl-3-(thiophen-2-yl)aniline is in the field of materials science. It serves as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. Recent research has highlighted its potential in developing high-performance organic photovoltaic (OPV) devices. The compound's ability to form stable charge transfer complexes with electron-deficient partners makes it an ideal candidate for OPV applications.

In addition to its role in materials science, this compound has found applications in medicinal chemistry. Its unique structure allows it to act as a template for designing bioactive molecules with potential therapeutic properties. For example, studies have shown that derivatives of this compound exhibit moderate anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

Recent Research Advances: Over the past few years, there has been a surge in research focusing on the electronic properties of 2,5-dimethyl-3-(thiophen-2-yl)aniline. Scientists have employed computational methods such as density functional theory (DFT) to study its electronic structure and reactivity. These studies have provided valuable insights into its potential as a building block for next-generation electronic materials.

Safety Considerations: While handling this compound, it is essential to follow standard laboratory safety protocols. Although it is not classified as a hazardous material under normal conditions, prolonged exposure or improper handling should be avoided. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and handling procedures.

In conclusion, 2,5-dimethyl-3-(thiophen-2-yl)aniline, with its unique structural features and versatile applications, continues to be a subject of intense research interest. Its role in advancing materials science and medicinal chemistry underscores its importance in modern chemical research. As new applications emerge, this compound is expected to play an even more significant role in shaping future technological innovations.